6,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is a synthetic compound belonging to the indole family. Indole derivatives are known for their diverse biological activities and applications in medicinal chemistry
Preparation Methods
The synthesis of 6,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 6,7-difluoroindole and acetone.
Reaction Conditions: The reaction involves the condensation of 6,7-difluoroindole with acetone in the presence of a base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) under anhydrous conditions.
Industrial Production: For large-scale production, the reaction can be optimized by using continuous flow reactors, which allow for better control over reaction parameters and higher yields.
Chemical Reactions Analysis
6,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one undergoes various chemical reactions, including:
Scientific Research Applications
6,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one has several scientific research applications:
Mechanism of Action
Comparison with Similar Compounds
6,7-difluoro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one can be compared with other indole derivatives:
Similar Compounds: Compounds such as 6,7-difluoroindole, 3,3-dimethylindole, and 2,3-dihydroindole share structural similarities.
Uniqueness: The presence of fluorine atoms at positions 6 and 7, along with the dimethyl and dihydroindole moieties, makes this compound unique.
Properties
Molecular Formula |
C10H9F2NO |
---|---|
Molecular Weight |
197.18 g/mol |
IUPAC Name |
6,7-difluoro-3,3-dimethyl-1H-indol-2-one |
InChI |
InChI=1S/C10H9F2NO/c1-10(2)5-3-4-6(11)7(12)8(5)13-9(10)14/h3-4H,1-2H3,(H,13,14) |
InChI Key |
YNECGYDAANRXGP-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2=C(C(=C(C=C2)F)F)NC1=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.